Cas no 1185064-09-8 (1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide)

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide is a brominated derivative of 1,2,4-triazole, featuring a reactive bromomethyl group attached to a phenyl ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its key advantages include high reactivity in nucleophilic substitution reactions, enabling efficient derivatization for the introduction of triazole-containing motifs. The hydrobromide salt form enhances stability and solubility in polar solvents, facilitating handling and purification. The compound’s well-defined structure and consistent purity make it a reliable building block for researchers developing novel bioactive compounds or advanced materials.

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide structure

1185064-09-8 structure

Product Name:1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide

CAS No:1185064-09-8

MF:C₉H₉Br₂N₃

MW:318.995859861374

CID:1091847

PubChem ID:18525708

Update Time:2025-06-11

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide Chemical and Physical Properties

Names and Identifiers

- 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide
- 1-[4-(bromomethyl)phenyl]-1,2,4-triazole,hydrobromide
- 1-(4-(bromomethyl)phenyl)-1h-1,2,4-triazole hbr
- MS-22683
- 1-[4-(bromomethyl)phenyl]-1H-1,2,4-triazole hydrobromide
- 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazolehydrobromide
- 1-[4-(BROMOMETHYL)PHENYL]-1H-1,2,4-TRIAZOLE 0.5 HYDROBROMIDE
- 1185064-09-8
- Inchi： 1S/C9H8BrN3.BrH/c10-5-8-1-3-9(4-2-8)13-7-11-6-12-13;/h1-4,6-7H,5H2;1H
- InChI Key： KVFRMZUNDNHLOY-UHFFFAOYSA-N
- SMILES： BrCC1C=CC(=CC=1)N1C=NC=N1.Br

Computed Properties

Exact Mass: 318.91427g/mol
Monoisotopic Mass: 316.91632g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 157
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.7Å²

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019122487-1g	1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide	1185064-09-8	95%	1g	$400.00	2023-09-04
Chemenu	CM130818-1g	1-(4-(bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide	1185064-09-8	95%	1g	$286	2023-03-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1759384-1g	1-(4-(Bromomethyl)phenyl)-1h-1,2,4-triazole hydrobromide	1185064-09-8	98%	1g	￥2184.00	2024-08-09

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Additional information on 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide: A Comprehensive Overview

1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide, with the CAS number 1185064-09-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrobromide salt of a triazole derivative, which has been studied for its potential applications in drug discovery and material science. The structure of this compound consists of a triazole ring fused with a bromomethyl-substituted phenyl group, making it a versatile molecule for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their unique pharmacokinetic properties and ability to act as bioisosteres. The presence of the bromomethyl group in this compound adds further complexity to its structure, potentially enhancing its interactions with biological targets. Researchers have explored the synthesis of this compound through various methods, including nucleophilic substitution and coupling reactions, which have been optimized to improve yield and purity.

The CAS No 1185064-09-8 compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its triazole core is known to exhibit favorable solubility and stability profiles, making it an attractive scaffold for drug development. Additionally, the bromomethyl group provides a site for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening.

In terms of applications, this compound has shown promise in the development of anti-inflammatory agents and anticancer drugs. Studies have demonstrated that certain derivatives can modulate key enzymes and signaling pathways involved in inflammation and cancer progression. The hydrobromide salt form is particularly advantageous due to its improved bioavailability compared to other salt forms.

From a synthetic perspective, the preparation of 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide involves a multi-step process that begins with the synthesis of the parent triazole compound. This is followed by bromination at the para position of the phenyl ring using electrophilic substitution techniques. The final step involves protonation with hydrobromic acid to form the hydrobromide salt. Each step requires careful optimization to ensure high purity and yield.

The structural features of this compound make it an ideal candidate for exploring metal-catalyzed cross-coupling reactions. For instance, the bromomethyl group can serve as a leaving group in Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of biaryl or heteroaryl structures with diverse substituents. These reactions are pivotal in modern organic synthesis and have expanded the scope of applications for this compound.

In conclusion, 1-(4-(Bromomethyl)phenyl)-1H-1,2,4-triazole hydrobromide, identified by its CAS number 1185064-09-8, represents a valuable building block in organic chemistry. Its unique structure and versatile functional groups position it as a key intermediate in drug discovery and material science. Continued research into its synthetic pathways and biological activities will undoubtedly unlock new opportunities for its application across various industries.